Cas no 338747-54-9 ((3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE)

• Product Name: (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE
• CAS No: 338747-54-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 5214380
• Update Time: 2025-05-19

(3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE
• 3-methyl-4-(4-methylbenzoyl)-3,4-dihydro-2H-1,4-benzoxazine
• Methanone, (2,3-dihydro-3-methyl-4H-1,4-benzoxazin-4-yl)(4-methylphenyl)-
• (3-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-(4-methylphenyl)methanone
• Oprea1_861372
• MLS001166260
• HMS2867H16
• SMR000549969

• Inchi： 1S/C17H17NO2/c1-12-7-9-14(10-8-12)17(19)18-13(2)11-20-16-6-4-3-5-15(16)18/h3-10,13H,11H2,1-2H3
• InChI Key： IQAJAFCMMLONJT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C(C2C=CC(C)=CC=2)=O)C(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE

Compound CAS No 338747-54-9: (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE

The compound CAS No 338747-54-9, known as (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazines, which are aromatic heterocycles with a six-membered ring containing one oxygen and one nitrogen atom. The presence of the methanone group further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of benzoxazine derivatives in drug discovery and material science. The structure of this compound features a 1,4-benzoxazine core with a methyl substitution at the 3-position and a methanone group attached to the 4-position of the benzoxazine ring. Additionally, the 4-methylphenyl group introduces steric and electronic effects that can influence the compound's reactivity and solubility properties.

The synthesis of (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE involves a multi-step process that typically includes condensation reactions and subsequent functionalization steps. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced catalytic systems and green chemistry principles.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with pharmacological activity. For instance, its ability to undergo nucleophilic attack at the methanone carbon makes it an attractive candidate for forming bioactive compounds through condensation reactions with amino acids or other nucleophiles.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its participation in various chemical transformations.

In addition to its role in organic synthesis, this compound has shown potential in materials science as a building block for advanced polymers or optoelectronic materials. Its unique combination of aromaticity and functional groups could contribute to novel materials with tailored properties.

The study of (3-METHYL-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)(4-METHYLPHENYL)METHANONE continues to be an active area of research due to its versatility and potential applications across multiple disciplines. As researchers delve deeper into its properties and reactivity, new opportunities for innovation are emerging.